Heliotrine N-oxide
Heliotrine N-oxide
Heliotrine n-oxide is a citraconoyl group.
Brand Name:
Vulcanchem
CAS No.:
6209-65-0
VCID:
VC21144484
InChI:
InChI=1S/C16H27NO6/c1-10(2)16(20,11(3)22-4)15(19)23-9-12-5-7-17(21)8-6-13(18)14(12)17/h5,10-11,13-14,18,20H,6-9H2,1-4H3/t11-,13+,14-,16?,17?/m1/s1
SMILES:
CC(C)C(C(C)OC)(C(=O)OCC1=CC[N+]2(C1C(CC2)O)[O-])O
Molecular Formula:
C16H27NO6
Molecular Weight:
329.39 g/mol
Heliotrine N-oxide
CAS No.: 6209-65-0
Cat. No.: VC21144484
Molecular Formula: C16H27NO6
Molecular Weight: 329.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Heliotrine n-oxide is a citraconoyl group. |
|---|---|
| CAS No. | 6209-65-0 |
| Molecular Formula | C16H27NO6 |
| Molecular Weight | 329.39 g/mol |
| IUPAC Name | [(7S,8R)-7-hydroxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl]methyl 2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methylbutanoate |
| Standard InChI | InChI=1S/C16H27NO6/c1-10(2)16(20,11(3)22-4)15(19)23-9-12-5-7-17(21)8-6-13(18)14(12)17/h5,10-11,13-14,18,20H,6-9H2,1-4H3/t11-,13+,14-,16?,17?/m1/s1 |
| Standard InChI Key | QSTHEUSPIBEICI-YGYDXHTPSA-N |
| Isomeric SMILES | C[C@H](C(C(C)C)(C(=O)OCC1=CC[N+]2([C@H]1[C@H](CC2)O)[O-])O)OC |
| SMILES | CC(C)C(C(C)OC)(C(=O)OCC1=CC[N+]2(C1C(CC2)O)[O-])O |
| Canonical SMILES | CC(C)C(C(C)OC)(C(=O)OCC1=CC[N+]2(C1C(CC2)O)[O-])O |
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